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Arsenic concentrations in hair and urine, and urinary levels of 8-hydroxy-2′-deoxyguanosine (8-OHdG), a marker of oxidative DNA damage, were examined for inhabitants of the Mekong Basin in Kratie Province, Cambodia. Also, the arsenic levels of tube-well water were determined. Total arsenic concentrations in tube-well water ranged from <1 to 886 μg L−1, and 44.8% of these exceeded the WHO drinking water guideline of 10 μg L−1. Elevated levels of arsenic were observed in the human hair and urine, and also a significant positive correlation was observed between the concentrations in hair and urine. These results suggest that the inhabitants are chronically exposed to arsenic through drinking the tube-well water. Levels of urinary 8-OHdG were higher for the subjects with higher arsenic levels in hair and urine, suggesting that induction of oxidative DNA damage was caused by chronic exposure to arsenic in tube-well water for the inhabitants in Kratie Province. To our knowledge, this is the first report on the oxidative DNA damage caused by chronic exposure to arsenic in groundwater for the inhabitants in Cambodia.

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Wind tunnel experiments were performed to examine the effect of a tall tower on the flow around an otherwise uniform array of buildings. Additionally, preliminary CFD simulations were run to visualize the flow with more resolution. The model used in both the wind tunnel and CFD studies was designed to simulate an area of Brooklyn, NY, USA, where blocks of residential row houses form a neighborhood bordering a major urban highway. This area was the site of a field study that, along with the work reported here, had the goal of improving the understanding of airflow and dispersion patterns within urban microenvironments. Results reveal that a tall tower has a dramatic effect on the flow in the street canyons in the neighboring blocks, enhancing the exchange between the street canyon flow and the freestream flow aloft. In particular, vertical motion down the windward side and up the leeward side of the tower resulted in strong flows in the lateral street canyons and increased winds in the street canyons in the immediate vicinity of the tower. These phenomena were visible in both the wind tunnel and CFD results, although some minor differences in the flow fields were noted.

The objective of the research work was to evaluate the efficiency of three different sampling methods (Ghost Wipe™, micro-vacuum, and ChemTest®) in the recovery of Be dust by assessing: (1) four Be compounds (beryllium acetate, beryllium chloride, beryllium oxide and beryllium aluminium), (2) three different surfaces (polystyrene, glass and aluminium) and (3) inter-operator variation. The three sampling methods were also tested on site in a laboratory of a dental school for validation purposes. The Ghost Wipe™ method showed recovery ranging from 43.3% to 85.8% for all four Be compounds and for all three quantities of Be spiked on Petri dishes, while recovery with the micro-vacuum method ranged from 0.1% to 12.4%. On polystyrene dishes with 0.4 µg Be, the recovery ranged from 48.3% to 81.7%, with an average recovery of 59.4% for Operator 1 and 68.4% for Operator 2. The ChemTest® wipe method with beryllium acetate, beryllium chloride, and AlBeMet® showed analogous results that are in line with the manufacturer's manual, but collection of beryllium oxide was negative. In the dental laboratory, Ghost Wipe™ samplings showed better recovery than the micro-vacuum method. The ratios between the recovered quantities of Be in each location where the Ghost Wipe™ was tested differed substantially, ranging from 1.45 to 64. In the dental laboratory, a faint blue color indicating the presence of Be was observed on the ChemTest® wipes used in two locations out of six. In summary, the Ghost Wipe™ method was more efficient than micro-vacuuming in collecting the Be dust from smooth, non-porous surfaces such as Petri dishes by a factor of approximately 18. The results obtained on site in a dental laboratory also showed better recovery with Ghost Wipes™. However, the ratio of Be recovered by Ghost Wipes™ versus micro-vacuuming was much lower for surfaces where a large amount of dust was present. Wet wiping is preferred over micro-vacuuming for beryllium forms, but this conclusion probably applies to the ultra-low particulate loading levels (0.4 micrograms or less) which was tested in this study.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

An electromechanical drill with titanium barrels was used to recover a 63.7 m long firn core from Devon Island Ice Cap, Nunavut, Canada, representing 155 years of precipitation. The core was processed and analysed at the Geological Survey of Canada by following strict clean procedures for measurements of Pb and Cd at concentrations at or below the pg g−1 level. This paper describes the effectiveness of the titanium drill with respect to contamination during ice core retrieval and evaluates sample-processing procedures in laboratories. The results demonstrate that: (1) ice cores retrieved with this titanium drill are of excellent quality with metal contamination one to four orders of magnitude less than those retrieved with conventional drills; (2) the core cleaning and sampling protocols used were effective, contamination-free, and adequate for analysis of the metals (Pb and Cd) at low pg g−1 levels; and (3) results from 489 firn core samples analysed in this study are comparable with published data from other sites in the Arctic, Greenland and the Antarctic.

Perchlorate originates as a contaminant in the environment from its use in solid rocket fuels and munitions. The current US EPA methods for perchlorate determination via ion chromatography using conductivity detection do not include recommendations for the extraction of perchlorate from soil. This study evaluated and identified appropriate conditions for the extraction of perchlorate from clay loam, loamy sand, and sandy soils. Based on the results of this evaluation, soils should be extracted in a dry, ground (mortar and pestle) state with Milli-Q water in a 1 ∶ 1 soil ∶ water ratio and diluted no more than 5-fold before analysis. When sandy soils were extracted in this manner, the calculated method detection limit was 3.5 μg kg−1. The findings of this study have aided in the establishment of a standardized extraction method for perchlorate in soil.

Lead concentration in the surface soils from 31 playgrounds in a ward in Tokyo was measured to examine if paint chips, peeled off from playing equipment installed in the playgrounds, contribute to elevated Pb concentration in the soil of public playgrounds. Lead concentration in the paint chips sampled from playgrounds ranged from 0.003 to 8.9%. Lead concentration in the surface soil ranged from 15.2 to 237 mg kg−1 (average, 55.5 mg kg−1) and higher Pb concentration was found in the soil near painted playing equipment indicating that paint chips from playing equipment contributed to increase soil Pb level of playgrounds in Tokyo. The degree of peeling-off of paint on the surface of playing equipment in the public playground (peeling-off index: POI) positively correlated with Pb concentration in the soil (Spearman rank-correlation coefficient, r = 0.366, p = 0.043). The stronger correlation between Pb concentration and isotope ratios (207Pb/206Pb and Pb conc., r = 0.536, p = 0.002, 208Pb/206Pb and Pb conc. r = 0.600, p < 0.001) than that between Pb and POI indicated that gasoline Pb contributed more to the playground-to-playground variation in soil Pb concentration. It was concluded that both gasoline Pb of the past and paint chips contributed to increased Pb concentration in the surface soil of playgrounds in Tokyo, though the contribution of paint chips is smaller than gasoline Pb.

Personal and area samples for airborne lead were taken at a lead mine concentrator mill, and at a lead-acid battery recycler. Lead is mined as its sulfidic ore, galena, which is often associated with zinc and silver. The ore typically is concentrated, and partially separated, on site by crushing and differential froth flotation of the ore minerals before being sent to a primary smelter. Besides lead, zinc and iron are also present in the airborne dusts, together with insignificant levels of copper and silver, and, in one area, manganese. The disposal of used lead-acid batteries presents environmental issues, and is also a waste of recoverable materials. Recycling operations allow for the recovery of lead, which can then be sold back to battery manufacturers to form a closed loop. At the recycling facility lead is the chief airborne metal, together with minor antimony and tin, but several other metals are generally present in much smaller quantities, including copper, chromium, manganese and cadmium. Samplers used in these studies included the closed-face 37 mm filter cassette (the current US standard method for lead sampling), the 37 mm GSP or “cone” sampler, the 25 mm Institute of Occupational Medicine (IOM) inhalable sampler, the 25 mm Button sampler, and the open-face 25 mm cassette. Mixed cellulose-ester filters were used in all samplers. The filters were analyzed after sampling for their content of the various metals, particularly lead, that could be analyzed by the specific portable X-ray fluorescence (XRF) analyzer under study, and then were extracted with acid and analyzed by inductively coupled plasma optical emission spectroscopy (ICP-OES). The 25 mm filters were analyzed using a single XRF reading, while three readings on different parts of the filter were taken from the 37 mm filters. For lead at the mine concentrate mill, all five samplers gave good correlations (r2 > 0.96) between the two analytical methods over the entire range of found lead mass, which encompassed the permissible exposure limit of 150 mg m−3 enforced in the USA by the Mine Safety and Health Administration (MSHA). Linear regression on the results from most samplers gave almost 1 ∶ 1 correlations without additional correction, indicating an absence of matrix effects from the presence of iron and zinc in the samples. An approximately 10% negative bias was found for the slope of the Button sampler regression, in line with other studies, but it did not significantly affect the accuracy as all XRF results from this sampler were within 20% of the corresponding ICP values. As in previous studies, the best results were obtained with the GSP sampler using the average of three readings, with all XRF results within 20% of the corresponding ICP values and a slope close to 1 (0.99). Greater than 95% of XRF results were within 20% of the corresponding ICP values for the closed-face 37 mm cassette using the OSHA algorithm, and the IOM sampler using a sample area of 3.46 cm2. As in previous studies, considerable material was found on the interior walls of all samplers that possess an internal surface for deposition, at approximately the same proportion for all samplers. At the lead-acid battery recycler all five samplers in their optimal configurations gave good correlations (r2 > 0.92) between the two analytical methods over the entire range of found lead mass, which included the permissible exposure limit enforced in the USA by the Occupational Safety and Health Administration (OSHA). Linear regression on the results from most samplers gave almost 1 ∶ 1 correlations (except for the Button sampler), indicating an absence of matrix effects from the presence of the smaller quantities of the other metals in the samples. A negative bias was found for the slope of the button sampler regression, in line with other studies. Even though very high concentrations of lead were encountered (up to almost 6 mg m−3) no saturation of the detector was observed. Most samplers performed well, with >90% of XRF results within ±25% of the corresponding ICP results for the optimum configurations. The OSHA algorithm for the CFC worked best without including the back-up pad with the filter.

Leaching of volatile substances from resin-based dental materials may have a potential impact on the biocompatibility as well as safety of these materials. Information from manufacturers on ingredients in the materials is very often incomplete. Patients and dentists may be in contact with components emitted from cured dental fillings or from substrates applied in their preparation. Therefore, determination of the components of these materials is necessary for better prevention from possible harmful effects caused by dental fillings. The aim of this work was the isolation and identification of organic compounds evolved from four commercial resin-modified glass-ionomer cements (resin-based dental materials applied in dentistry) by using an alternative method of volatile compounds analysis—HS–SPME (headspace–solid phase microextraction). Dental materials were heated in closed vial at various temperatures and volatile substances released into the headspace phase above the sample were isolated on a thin polymeric fibre placed in SPME syringe. Identification was performed by using the GC-MS (gas chromatography-mass spectrometry) technique. Almost 50 RMGIC (resin-modified glass-ionomer cement) components (monomers and additives) were identified. The main identified leachables were: iodobenzene (DPICls—diphenyliodonium chloride degradation product), camphorquinone (photo-initiator), tert-butyl-p-hydroxyanisole (inhibitor), 4-(dimethylamino)ethyl benzoate (co-initiator), ethylene glycol dimethacrylate (monomer).

Food cooking using liquefied petroleum gas (LPG) has received considerable attention in recent years since it is an important source of particulate air pollution in indoor environments for non-smokers. Exposure to organic compounds such as polycyclic aromatic hydrocarbons (PAHs) contained in particles is of particular health concern since some of these compounds are suspected carcinogens. It is therefore necessary to chemically characterize the airborne particles emitted from gas cooking to assess their possible health impacts. In this work, the levels of fine particulate matter (PM2.5) and 16 priority PAHs were determined in three different ethnic commercial kitchens, specifically Chinese, Malay and Indian food stalls, where distinctive cooking methods were employed. The mass concentrations of PM2.5 and PAHs, and the fraction of PAHs in PM2.5 were the highest at the Malay stall (245.3 μg m−3, 609.0 ng m−3, and 0.25%, respectively), followed by the Chinese stall (201.6 μg m−3, 141.0 ng m−3, and 0.07%), and the Indian stall (186.9 μg m−3, 37.9 ng m−3, and 0.02%). This difference in the levels of particulate pollution among the three stalls may be attributed to the different cooking methods employed at the food stalls, the amount of food cooked, and the cooking time, although the most sensitive parameter appears to be the predominant cooking method used. Frying processes, especially deep-frying, produce more air pollutants, possibly due to the high oil temperatures used in such operations. Furthermore, it is found that frying, be it deep-frying at the Malay stall or stir-frying at the Chinese stall, gave rise to an abundance of higher molecular weight PAHs such as benzo[b]fluoranthene, indeno[1,2,3-cd]pyrene and benzo[g,h,i]perylene whereas low-temperature cooking, such as simmering at the Indian stall, has a higher concentration of lower molecular weight PAHs. In addition, the correlation matrices and diagnostic ratios of PAHs were calculated to determine the markers of gas cooking. To evaluate the potential health threat due to inhalation exposure from the indoor particulate pollution, excess lifetime cancer risk (ELCR) was also calculated for an exposed individual. The findings suggest that cooking fumes in the three commercial kitchens pose adverse health effects.

The aims were to assess the impact of a total smoking ban on the level of airborne contaminants and the urinary cotinine levels in the employees in bars and restaurants. In a follow up design, 13 bars and restaurants were visited before and after the implementation of a smoking ban. Ninety-three employees in the establishments were initially included into the study. The arithmetic mean concentration of nicotine and total dust declined from 28.3 μg m−3 (range, 0.4–88.0) and 262 μg m−3 (range, 52–662), respectively, to 0.6 μg m−3 (range, not detected–3.7) and 77 μg m−3 (range, not detected–261) after the smoking ban. The Pearson correlation coefficient between airborne nicotine and total dust was 0.86 (p < 0.001; n = 48). The post-shift geometric mean urinary cotinine concentration declined from 9.5 μg g−1 creatinine (cr) (95% CI 6.5–13.7) to 1.4 μg g−1 cr (95% CI 0.8–2.5) after the ban (p < 0.001) in 25 non-snuffing non-smokers. A reduction from 1444 μg g−1 cr (95% CI 957–2180) to 688 μg g−1 cr (95% CI 324–1458) was found (p < 0.05) in 29 non-snuffing smokers. The urinary cotinine levels increased from 11.7 μg g−1 cr (95% CI 7.0–19.6) post-shift to 21.9 μg g−1 cr (95% CI 13.3–36.3) (p < 0.01) in the next morning in 24 non-snuffing non-smokers before the smoking ban. A substantial reduction of airborne nicotine and total dust was observed after the introduction of a smoking ban in bars and restaurants. The urinary cotinine levels were reduced in non-smokers. The decline found in smokers may suggest a reduction in the amount of smoking after intervention. In non-smokers cotinine concentrations were higher based on urine sampled the morning after a shift than based on urine sampled immediately post-shift.

We present in this paper fifteen years’ measurements, from March 1991 to September 2005, of stratospheric NO2 vertical columns measured by a SAOZ zenith-sky visible spectrometer. The instrument spent most of its time at Aberystwyth, Wales, with occasional excursions to other locations. The data have been analysed with the WinDOAS analysis program with low-temperature high-resolution NO2 cross-sections and fitting a slit function to each spectrum. Because of a change in detector in May 1998 there is some uncertainty about the relative changes before and after this date, which are partially constrained by the results of an intercomparison exercise. However, the effect of the Mt Pinatubo aerosol cloud is very evident in the data from 1991–94, with a decrease of 10% in NO2 in the summer of 1992 (the SAOZ was located in Lerwick, Scotland during the winter of 1991–92 and observed very low NO2 values but these cannot be directly compared to the Aberystwyth data). To focus more on interannual and long-term variations in NO2, a seasonal variation comprising an annual and semi-annual component was fitted to the morning and evening twilight separately from 1995 to the present. This fit yielded average NO2 columns of 4.08 × 1015 cm−2 and 2.68 × 1015 cm−2 for the evening and morning twilight, respectively, with a corresponding annual amplitude of ±2.08 × 1015 cm−2 and ±1.50 × 1015 cm−2. Departures from the fitted curve show a trend of 6% per decade, consistent with that reported elsewhere, for the period 1998–2003, but in the past two years a distinct interannual variation of amplitude of ∼8% has emerged.

This paper considers the spatial and temporal variability in concentrations of the potentially acidifying ions in precipitation in Lithuania during the 1981–2004 period. Chemical analysis of precipitation included measurements of pH, conductivity, sulfate (SO42−), nitrate (NO3−), chloride (Cl−), ammonium (NH4+), sodium (Na+), potassium (K+), and calcium (Ca2+). Temporal trends in the potentially acidifying ion concentrations in precipitation and wet deposition were evaluated using the non-parametric Mann–Kendall test and Sen’s slope estimator. A statistically significant decline was observed in non-sea salt sulfate (nssSO42−) and hydrogen (H+) ions concentrations (82% and 79%, respectively) and wet depositions (88% and 74%, respectively). Temporal trends both in concentration and wet deposition of nitrate and ammonium were not as pronounced as trends in sulfate concentration. Analysis of air mass backward trajectories was applied to reveal the influence of air mass originating in different regions on wet deposition of acidifying species in Lithuania. Sector analysis clearly showed that wet deposition of sulfur and nitrogen in Lithuania is to a large extent anthropogenic and the main source regions of acidifying species contributing to wet deposition in Lithuania are in South and Central Europe.

Nanobacteria are best described as 60–300 nm nanovesicles. In the body they collect calcium and phosphate to form apatite, adhere to cells, or invade them—processes regulated by a slime based on proteins (primordial proteins). A versatile functionality realized with a minimum of properties equips nanobacteria with a unique survival potential. They were identified in humans, animals, wastewater and the stratosphere. In South Africa they were detected in people infected with HIV. Models indicate that they boost the genetic diversity of the HIV-1 virus. Experiments showed that they are excreted via urine, explaining their presence in the environment. Eradication would be virtually impossible if they had an extraterrestrial origin, implying a permanent bombardment from space. Whereas the biological status of nanobacteria is still not clarified, we postulate here that the native habitat of nanobacteria are mammals, suggesting that at least modern species have their origin on Earth. The thesis results from mapping functions and properties of the slime, and could facilitate the localisation of nanobacterial reservoirs, identification of local distribution routes and tracking of global transport cycles. Agricultural irrigation with water containing excreta from humans infected with nanobacteria could be a central disseminator of the nanobioaerosols.

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